Cas no 805323-83-5 (3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl-)

3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl- structure
805323-83-5 structure
Product name:3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl-
CAS No:805323-83-5
MF:C25H41N3S
MW:415.67814
CID:705495
PubChem ID:71421199

3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione, 5-heptadecyl-1,2-dihydro-1-phenyl-
    • 3-heptadecyl-2-phenyl-1H-1,2,4-triazole-5-thione
    • DTXSID20840364
    • 5-Heptadecyl-1-phenyl-1,2-dihydro-3H-1,2,4-triazole-3-thione
    • 805323-83-5
    • Inchi: InChI=1S/C25H41N3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-24-26-25(29)27-28(24)23-20-17-16-18-21-23/h16-18,20-21H,2-15,19,22H2,1H3,(H,27,29)
    • InChI Key: XZQSVHXXDNREQA-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCC1=NC(=S)NN1C2=CC=CC=C2

Computed Properties

  • Exact Mass: 415.30211949g/mol
  • Monoisotopic Mass: 415.30211949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 17
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.9
  • Topological Polar Surface Area: 59.7Ų

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